N-benzyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-benzyl-2-[[5-[(4-methylphenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19N5O2S2/c1-13-7-9-15(10-8-13)21-17(26)22-18-23-24-19(28-18)27-12-16(25)20-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H,20,25)(H2,21,22,23,26)
• InChI Key: QCJINDBZRJFRLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)SCC(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H19N5O2S2
• Molecular Weight: 413.5 g/mol

Description

N-benzyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a chemical compound with potential applications in scientific research. It is a thiadiazole derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-benzyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines and increase the levels of antioxidant enzymes. It has also been shown to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide in lab experiments is its potential as a multi-functional compound with anti-inflammatory, antioxidant, and antitumor properties. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on N-benzyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide include investigating its potential as a diagnostic tool for cancer, exploring its use in combination with other compounds for enhanced therapeutic effects, and studying its potential side effects and toxicity. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis method for increased efficiency and yield.
In conclusion, this compound is a promising compound with potential applications in scientific research. Its anti-inflammatory, antioxidant, and antitumor properties make it a multi-functional compound with potential for use in a variety of research areas. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-benzyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide involves a multi-step process. The starting materials are p-toluidine, thioglycolic acid, and benzyl bromide. The first step involves the reaction of p-toluidine with thioglycolic acid to form the thiourea derivative. The second step involves the reaction of the thiourea derivative with benzyl bromide to form the benzylthio derivative. The final step involves the reaction of the benzylthio derivative with 2-bromoacetic acid to form the target compound.

Scientific Research Applications

N-benzyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide has potential applications in scientific research. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. It has also been investigated for its potential use as a diagnostic tool for cancer.